Cas no 1619-58-5 (Ethyl 2-cyanobutanoate)

Ethyl 2-cyanobutanoate, a key intermediate in the synthesis of pharmaceuticals and agrochemicals, offers excellent stability and reactivity. Its linear alkyl chain and cyanobutanoic acid derivative structure contribute to its versatility in organic synthesis. Its high purity and ease of handling make it a preferred choice in chemical reactions, enhancing efficiency and yield in the production of complex molecules.
Ethyl 2-cyanobutanoate structure
Ethyl 2-cyanobutanoate structure
Product Name:Ethyl 2-cyanobutanoate
CAS No:1619-58-5
MF:C7H11NO2
MW:141.167742013931
MDL:MFCD02258598
CID:176213
PubChem ID:219611
Update Time:2025-07-15

Ethyl 2-cyanobutanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyanobutanoate
    • 2-cyanoButanoic acid ethyl ester
    • Butanoic acid,2-cyano-, ethyl ester
    • RARECHEM AL BS 0407
    • ETHYL 2-CYANOBUTYRATE
    • 2-cyanobutyric acid ethyl ester
    • ethyl2-cyanobutanoate
    • Butanoic acid, 2-cyano-, ethyl ester
    • NSC1101
    • KSC531A2R
    • 2-cyano-butyric acid ethyl ester
    • FCISHUHNFYJJDU-UHFFFAOYSA-N
    • 8192AA
    • NE23562
    • 2-CYANOBUTYRIC ACID, ETHYL ESTER
    • SY005851
    • AK113484
    • BC683114
    • SCHEMBL10920266
    • AKOS011113241
    • Butyric acid, 2-cyano-, ethyl ester
    • Butyric acid, alpha-cyano-, Et ester
    • AB11285
    • NSC 1101
    • MFCD02258598
    • EN300-58905
    • CS-W022659
    • Z878447228
    • FT-0713448
    • 3-Bromo-2,5-Dimethylphenylboronicacid
    • HC5NP58RS6
    • 1619-58-5
    • DTXSID80277197
    • NSC-1101
    • UNII-HC5NP58RS6
    • DB-064426
    • MDL： MFCD02258598
    • Inchi： 1S/C7H11NO2/c1-3-6(5-8)7(9)10-4-2/h6H,3-4H2,1-2H3
    • InChI Key： FCISHUHNFYJJDU-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C#N)CC)=O

Computed Properties

  • Exact Mass: 141.07900
  • Monoisotopic Mass: 141.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 50.1

Experimental Properties

  • Density: 0.98
  • Boiling Point: 201.7℃ at 760 mmHg
  • Flash Point: 82.9℃
  • Refractive Index: 1.4170
  • PSA: 50.09000
  • LogP: 1.09928

Ethyl 2-cyanobutanoate Security Information

Ethyl 2-cyanobutanoate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 2-cyanobutanoate Pricemore >>

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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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Ethyl 2-Cyanobutanoate
 1619-58-5 >97%
100g
 ¥1532.00 2025-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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Ethyl 2-Cyanobutanoate
 1619-58-5 >97%
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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Ethyl 2-Cyanobutanoate
 1619-58-5 >97%
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Ethyl 2-cyanobutanoate Production Method

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